![molecular formula C16H12Cl2 B015460 9,10-Dichloro-2,6-dimethylanthracene CAS No. 887354-46-3](/img/structure/B15460.png)
9,10-Dichloro-2,6-dimethylanthracene
Overview
Description
9,10-Dichloro-2,6-dimethylanthracene (DCM) is a polycyclic aromatic hydrocarbon (PAH) that is commonly used as a synthetic intermediate in the manufacture of pharmaceuticals, pesticides, and dyes. It is also a major component of diesel exhaust, which is known to be a major source of air pollution. DCM is a highly reactive compound that has been studied extensively for its potential health effects.
Scientific Research Applications
Scientific Research Applications of Chemical Compounds
Chemical compounds, including polycyclic aromatic hydrocarbons and their derivatives, are widely studied for various scientific applications. These include:
Chemical Analysis and Environmental Studies : Compounds similar to 9,10-Dichloro-2,6-dimethylanthracene are often subjects of environmental toxicology studies. For instance, the toxicological profiles and environmental behaviors of herbicides like 2,4-Dichlorophenoxyacetic acid (2,4-D) are extensively reviewed to understand their impact on ecosystems and human health (Islam et al., 2017).
Carcinogenesis and Toxicology : The carcinogenic and toxicological effects of various chemical carcinogens, including specific anthracene derivatives, are studied to assess their impact on living organisms. Research into compounds like 9,10-Dimethyl-1,2-benz(a)anthracene provides insights into the mechanisms of carcinogenesis and potential preventive strategies (Sabes et al., 1963).
Biomedical Applications : The potential therapeutic effects of compounds extracted from natural sources, such as Eleutherococcus senticosus, against various types of cancer, demonstrate the interest in chemical compounds for pharmaceutical applications. These include examining the effects on experimentally induced tumors, highlighting the broader scope of chemical compounds in medical research (Bespalov et al., 1993).
Material Science and Engineering : The physical and chemical properties of various compounds are explored for applications in material science, including the development of new materials with specific characteristics suitable for industrial, technological, and environmental applications.
properties
IUPAC Name |
9,10-dichloro-2,6-dimethylanthracene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12Cl2/c1-9-3-5-11-13(7-9)15(17)12-6-4-10(2)8-14(12)16(11)18/h3-8H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MSPFHAUJGCSBSJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)C(=C3C=C(C=CC3=C2Cl)C)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12Cl2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90393211 | |
Record name | 9,10-dichloro-2,6-dimethylanthracene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90393211 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
275.2 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
887354-46-3 | |
Record name | 9,10-Dichloro-2,6-dimethylanthracene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=887354-46-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 9,10-dichloro-2,6-dimethylanthracene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90393211 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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